Cas no 67828-51-7 (4,4'-(5-hydroxypentylidene)bisresorcinol)
67828-51-7 structure
Product Name:4,4'-(5-hydroxypentylidene)bisresorcinol
CAS No:67828-51-7
MF:C17H20O5
MW:304.337705612183
CID:967243
PubChem ID:105735
Update Time:2025-04-19
4,4'-(5-hydroxypentylidene)bisresorcinol Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-(5-hydroxypentylidene)bisresorcinol
- 1,3-Benzenediol, 4,4'-(5-hydroxypentylidene)bis-
- 4,4'-(5-hydroxypentane-1,1-diyl)dibenzene-1,3-diol
- 5,5-Bis(2',4'-dihydroxyphenyl)-1-pentanol
- 46D4MK7VKJ
- NS00036208
- DTXSID8070673
- EINECS 267-273-8
- 4,4'-(5-Hydroxypentylidene)bis[1,3-benzenediol]
- 67828-51-7
- INPTVGAWRSNOSM-UHFFFAOYSA-N
-
- Inchi: 1S/C17H20O5/c18-8-2-1-3-13(14-6-4-11(19)9-16(14)21)15-7-5-12(20)10-17(15)22/h4-7,9-10,13,18-22H,1-3,8H2
- InChI Key: INPTVGAWRSNOSM-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1C(C1C=CC(=CC=1O)O)CCCCO)O
Computed Properties
- Exact Mass: 304.1311
- Monoisotopic Mass: 304.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 101.15
4,4'-(5-hydroxypentylidene)bisresorcinol Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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